RID-F

• Molecular Formula: C38H50N2O2
• Molecular Weight: 566.8 g/mol
• InChI: InChI=1S/C38H50N2O2/c1-2-37(32-14-8-7-9-15-32)38(33-16-20-35(21-17-33)41-30-28-39-24-10-3-4-11-25-39)34-18-22-36(23-19-34)42-31-29-40-26-12-5-6-13-27-40/h7-9,14-23H,2-6,10-13,24-31H2,1H3
• InChIKey: CVNPFNZJSHRZFA-UHFFFAOYSA-N

RID-F: Nonpeptidic 20S Proteasome Inhibitor Overview

RID-F (Ridaifen-F) is a nonpeptidic proteasome inhibitor derived from tamoxifen. It inhibits the human 20S proteasome, with defined IC50 values of 0.64 μM, 0.34 μM, and 0.43 μM for the chymotrypsin-like (CT-L), trypsin-like (T-L), and peptidylglutamyl peptide hydrolyzing (PGPH) activities, respectively [1]. As a research tool, it enables precise investigation of the ubiquitin-proteasome pathway and apoptosis induction in cellular models [2].

Binding Mode

Noncovalent 20S proteasome inhibition for reversible target engagement studies

Subunit Coverage

Pan-catalytic profiling across CT-L, T-L, and PGPH activities

Scaffold Class

Nonpeptidic ridaifen probe for ubiquitin-proteasome pathway research

• [1] Hasegawa M, Yasuda Y, Tanaka M, Nakata K, Umeda E, Wang Y, Watanabe C, Uetake S, Kunoh T, Shionyu M, Sasaki R, Shiina I, Mizukami T. A novel tamoxifen derivative, ridaifen-F, is a nonpeptidic small-molecule proteasome inhibitor. Eur J Med Chem. 2014 Jan;71:290-305. doi: 10.1016/j.ejmech.2013.11.009. PMID: 24321833. View Source
• [2] MedChemExpress. RID-F (Ridaifen-F) | Proteasome Inhibitor. Product page. Accessed April 18, 2026. View Source

Why RID-F Cannot Be Replaced by Generic Analogs

Tamoxifen, the parent compound, exhibits no significant proteasome inhibitory activity [1]. Within the ridaifen series, structure-activity relationship (SAR) studies revealed substantial variability in potency; RID-F was the most potent inhibitor of all three proteasome catalytic activities among the initial derivatives screened [1]. Substituting an uncharacterized analog, or even a structurally similar ridaifen, may yield false-negative results or require extensive re-optimization of assay conditions due to differing potency and selectivity profiles.

Binding mechanism mismatch

Noncovalent interaction differs from covalent peptide-based inhibitors; target residence time and reversibility may not transfer directly.

Subunit selectivity profile shifts

Pan-catalytic inhibition may produce distinct downstream readouts compared to CT-L-selective agents; class-level comparisons require review.

Ridaifen analog potency gap

Cytotoxicity and subunit IC50 profiles vary among analogs; direct substitution without validation can compromise experimental consistency.

• [1] Hasegawa M, Yasuda Y, Tanaka M, Nakata K, Umeda E, Wang Y, Watanabe C, Uetake S, Kunoh T, Shionyu M, Sasaki R, Shiina I, Mizukami T. A novel tamoxifen derivative, ridaifen-F, is a nonpeptidic small-molecule proteasome inhibitor. Eur J Med Chem. 2014 Jan;71:290-305. doi: 10.1016/j.ejmech.2013.11.009. PMID: 24321833. View Source

Quantitative Evidence: Potency, Selectivity, and Mechanism

Pan-Catalytic Subunit Inhibition Profile

RID-F inhibits human 20S proteasome with IC50 values of 0.64 μM (CT-L), 0.34 μM (T-L), and 0.43 μM (PGPH) [1]. In contrast, the parent compound tamoxifen shows no significant inhibition of proteasome activity at concentrations up to 100 μM [1]. This establishes RID-F as a bona fide proteasome inhibitor suitable for mechanistic studies, with a potency >150-fold greater than tamoxifen against the most sensitive subunit (T-L).

Subunit Inhibition

Head-to-head

CT-L IC50 0.64 μM, T-L 0.34 μM, PGPH 0.43 μM

Supports pan-catalytic profiling context

Human 20S proteasome enzymatic assay; narrow CT-L/T-L ratio ≈1.9

Evidence Dimension	20S proteasome inhibition potency
Target Compound Data	IC50: 0.64 μM (CT-L), 0.34 μM (T-L), 0.43 μM (PGPH)
Comparator Or Baseline	Tamoxifen (no significant inhibition at ≤100 μM)
Quantified Difference	>150-fold (based on 0.34 μM T-L IC50 vs. >100 μM tamoxifen)
Conditions	Fluorometric substrate assay with purified human 20S proteasome, 37°C

Why This Matters

Defines the minimal effective concentration for cellular assays and distinguishes RID-F from inactive tamoxifen controls, preventing false negative results.

• [1] Hasegawa M, Yasuda Y, Tanaka M, Nakata K, Umeda E, Wang Y, Watanabe C, Uetake S, Kunoh T, Shionyu M, Sasaki R, Shiina I, Mizukami T. A novel tamoxifen derivative, ridaifen-F, is a nonpeptidic small-molecule proteasome inhibitor. Eur J Med Chem. 2014 Jan;71:290-305. doi: 10.1016/j.ejmech.2013.11.009. PMID: 24321833. View Source

Cytotoxicity in Leukemia Cell Lines

RID-F exhibits cytotoxic effects in human cell lines, with CC50 values of 4.38 μM in ER-negative HEK293 cells and 3.42 μM in ER-positive HL-60 cells after 48 h treatment [1]. While direct comparator data for other proteasome inhibitors under identical conditions is not available, these values provide a baseline for assessing cellular potency relative to biochemical IC50s and confirm that functional proteasome inhibition translates to cell death.

Cytotoxicity CC50

Context-dependent

HL-60 3.42 μM, HEK293 4.38 μM

Cell-model endpoint review context

48-h MTT assay; cross-study comparability limited

Evidence Dimension	Cytotoxicity
Target Compound Data	CC50: HEK293 = 4.38 μM; HL-60 = 3.42 μM
Comparator Or Baseline	N/A (no direct comparator in same assay)
Quantified Difference	N/A
Conditions	MTT assay, 48 h incubation

Why This Matters

Establishes working concentration range for cell-based assays and confirms that RID-F's biochemical inhibition translates to functional cytotoxicity.

• [1] MedChemExpress. RID-F (Ridaifen-F) | Proteasome Inhibitor. Product page. Accessed April 18, 2026. View Source

Noncovalent Binding Mode vs. Clinical Inhibitors

Commercially available RID-F is supplied with a purity of >98% as determined by HPLC [1]. This level of purity exceeds the typical threshold for research-grade compounds (≥95%) and minimizes the risk of confounding off-target effects from impurities. In contrast, custom-synthesized or lower-purity batches may introduce variability in biological assays, undermining reproducibility.

Binding Mode

Class-level

Noncovalent, distinct from belactosin A binding site

Supports reversible inhibition study fit

Competition experiments; no shared site with belactosin A

Evidence Dimension	Chemical purity
Target Compound Data	>98% purity
Comparator Or Baseline	Typical research-grade compound (≥95% purity)
Quantified Difference	≥3% higher purity
Conditions	HPLC analysis

Why This Matters

Ensures batch-to-batch consistency and reduces variability in dose-response experiments, critical for reproducible research.

• [1] MedChemExpress. RID-F (Ridaifen-F) | Proteasome Inhibitor. Product page. Accessed April 18, 2026. View Source

Differential Inhibition of 20S vs. 26S Proteasome: A Potential Selectivity Advantage

RID-F potently inhibits proteolytic activities of the 20S proteasome but exhibits poor inhibition of the 26S proteasome [1]. This selectivity profile differs from clinical proteasome inhibitors like bortezomib, which inhibit both 20S and 26S proteasomes. While precise 26S IC50 data is not reported, the qualitative difference suggests a distinct mechanism that may be exploited in research settings to dissect 20S-specific roles without confounding 26S effects.

Evidence Dimension	26S proteasome inhibition
Target Compound Data	Poor inhibition (qualitative)
Comparator Or Baseline	Bortezomib (inhibits both 20S and 26S)
Quantified Difference	Not quantifiable from available data
Conditions	Enzymatic assays with purified 26S proteasome

Why This Matters

May allow researchers to dissect 20S-specific roles without confounding 26S effects, a unique feature among proteasome inhibitors.

• [1] Tanaka M, Zhu Y, Shionyu M, Ota N, Shibata N, Watanabe C, Mizusawa A, Sasaki R, Mizukami T, Shiina I, Hasegawa M. Ridaifen-F conjugated with cell-penetrating peptides inhibits intracellular proteasome activities and induces drug-resistant cell death. Eur J Med Chem. 2018 Feb 25;146:636-650. doi: 10.1016/j.ejmech.2018.01.045. PMID: 29407987. View Source

Key Research Applications of RID-F

Ubiquitin-Proteasome System Chemical Biology

Utilize RID-F as a pan-inhibitor to assess the contribution of all three catalytic activities (CT-L, T-L, PGPH) in purified 20S proteasome assays. The defined IC50 values (0.64, 0.34, and 0.43 μM) enable accurate dose-response curves and mechanistic dissection of proteasome function [1].

Benchmark for Ridaifen Analog Screening

Employ RID-F at concentrations around 3-5 μM to induce accumulation of ubiquitinated proteins and trigger apoptosis in cancer cell lines, as demonstrated in HEK293 (CC50 4.38 μM) and HL-60 (CC50 3.42 μM) cells [2]. This application validates functional proteasome inhibition in a cellular context.

ER-Positive Leukemia Cancer Models

Use RID-F as a reference compound to benchmark novel tamoxifen derivatives or nonpeptidic inhibitors. Its well-characterized potency (sub-micromolar IC50s across all three catalytic activities) and SAR insights provide a foundation for medicinal chemistry optimization [1].

Development of Conjugates for Targeted Proteasome Inhibition

Leverage RID-F's poor 26S proteasome inhibition to design conjugates with cell-penetrating peptides (e.g., octaarginine) that enhance 26S targeting and overcome drug resistance, as demonstrated in the 2018 study [3]. This approach expands the therapeutic potential of nonpeptidic inhibitors.

Application

Selection Property

Validation Focus

Ubiquitin-proteasome pathway studies

Noncovalent pan-inhibitory profile

Substrate ubiquitination dynamics review

Ridaifen analog benchmarking

Reported IC50/CC50 reference context

Calibration of new analog potency and selectivity

ER-positive leukemia cell-model studies

Cell-model endpoint review

Proteasome dependency in ER+ vs ER- context

• [1] Hasegawa M, Yasuda Y, Tanaka M, Nakata K, Umeda E, Wang Y, Watanabe C, Uetake S, Kunoh T, Shionyu M, Sasaki R, Shiina I, Mizukami T. A novel tamoxifen derivative, ridaifen-F, is a nonpeptidic small-molecule proteasome inhibitor. Eur J Med Chem. 2014 Jan;71:290-305. doi: 10.1016/j.ejmech.2013.11.009. PMID: 24321833. View Source
• [2] MedChemExpress. RID-F (Ridaifen-F) | Proteasome Inhibitor. Product page. Accessed April 18, 2026. View Source
• [3] Tanaka M, Zhu Y, Shionyu M, Ota N, Shibata N, Watanabe C, Mizusawa A, Sasaki R, Mizukami T, Shiina I, Hasegawa M. Ridaifen-F conjugated with cell-penetrating peptides inhibits intracellular proteasome activities and induces drug-resistant cell death. Eur J Med Chem. 2018 Feb 25;146:636-650. doi: 10.1016/j.ejmech.2018.01.045. PMID: 29407987. View Source